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Compound of Interest

Compound Name:
Tert-butyl 4'-methylbiphenyl-2-

carboxylate

Cat. No.: B056878 Get Quote

An In-depth Technical Guide on the Safety and Handling of Tert-butyl 4'-methylbiphenyl-2-
carboxylate

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available information on tert-butyl 4'-
methylbiphenyl-2-carboxylate. A specific Safety Data Sheet (SDS) for this compound was not

readily available. Therefore, safety and handling information has been adapted from the SDS of

a structurally similar compound, tert-butyl 4'-(bromomethyl)biphenyl-2-carboxylate. This

information should be used as a guideline, and a comprehensive risk assessment should be

conducted before handling this chemical.

Chemical Identity and Physicochemical Properties
Tert-butyl 4'-methylbiphenyl-2-carboxylate is a chemical compound utilized as an

intermediate in various fields of chemical synthesis.[1][2] Its structural features make it a

valuable building block in the development of pharmaceuticals and specialty polymers.[1][2]
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Property Value Reference

CAS Number 114772-36-0 [1]

Molecular Formula C18H20O2 [1]

Molecular Weight 268.35 g/mol [1]

Appearance Pale yellow opaque oil [1]

Purity ≥ 99% (HPLC) [1]

Synonyms
4'-Methyl-biphenyl-2-carboxylic

acid tert-butyl ester
[1]

Storage Conditions Store at 0-8°C [1]

Safety and Handling
The following safety and handling procedures are based on data for the structurally related

compound, tert-butyl 4'-(bromomethyl)biphenyl-2-carboxylate, and should be considered as a

precautionary guide.

Personal Protective Equipment (PPE)
When handling tert-butyl 4'-methylbiphenyl-2-carboxylate, it is crucial to use appropriate

personal protective equipment to minimize exposure.

Eye/Face Protection: Wear chemical safety goggles or glasses that comply with OSHA's eye

and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[3][4]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[3]

[4] Contaminated work clothing should not be allowed out of the workplace.[3]

Respiratory Protection: If exposure limits are exceeded or if irritation or other symptoms are

experienced, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[3]

Follow OSHA respirator regulations found in 29 CFR 1910.134 or European Standard EN

149.[3]
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Hygiene Measures: Wash hands thoroughly after handling. Avoid breathing dust, fume, gas,

mist, vapors, or spray.[3] Do not get in eyes, on skin, or on clothing.[3]

First-Aid Measures
In case of exposure, follow these first-aid procedures:

If on Skin: Wash with plenty of soap and water.[3] If skin irritation or rash occurs, get medical

advice/attention.[3] Wash contaminated clothing before reuse.[3]

If in Eyes: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes.[3] Get medical attention.[3]

If Inhaled: Remove to fresh air. If symptoms persist, call a physician.

If Swallowed: Clean mouth with water and drink plenty of water afterwards. Get medical

attention if symptoms occur.[3]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[4]

Hazardous Combustion Products: Thermal decomposition can lead to the release of irritating

gases and vapors.[4]

Protective Equipment: As in any fire, wear a self-contained breathing apparatus pressure-

demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[4]

Storage and Handling
Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[3]

Handling: Avoid contact with skin, eyes, and clothing.[4] Avoid ingestion and inhalation.[3]

Applications in Research and Development
Tert-butyl 4'-methylbiphenyl-2-carboxylate is primarily used as a versatile intermediate in

organic synthesis with applications in several areas:
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Pharmaceutical Development: It serves as a key building block in the synthesis of complex

pharmaceutical compounds.[1][2]

Polymer Chemistry: This compound is utilized in the production of specialty polymers,

contributing to improved thermal stability and mechanical properties in coatings and

adhesives.[1][2]

Organic Synthesis: Its reactivity is leveraged by researchers to construct complex organic

molecules.[1][2]

Material Science: It finds application in the development of advanced materials such as liquid

crystals and electronic components due to its unique structural properties.[1][2]

Experimental Protocols
While a specific experimental protocol for the synthesis of tert-butyl 4'-methylbiphenyl-2-
carboxylate was not found, a representative procedure can be adapted from the synthesis of

the analogous methyl ester, methyl 4'-methylbiphenyl-2-carboxylate.[5]

Representative Synthesis of a 4'-Methylbiphenyl-2-carboxylate Derivative
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Caption: Synthetic workflow for a related biphenyl carboxylate.
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Methodology:

A solution of 4-bromotoluene in dry tetrahydrofuran (THF) is cooled to -78°C under an inert

atmosphere.[5]

A solution of n-butyllithium in hexane is added dropwise, and the mixture is stirred.[5]

Anhydrous zinc chloride in ether is then added, followed by a palladium catalyst (e.g.,

tetrakis(triphenylphosphine)palladium(0)) in THF.[5]

A solution of the corresponding 2-iodobenzoate ester (in this case, tert-butyl 2-iodobenzoate

would be used) in THF is added.[5]

The reaction mixture is allowed to warm to room temperature and then heated to reflux.[5]

After cooling, the reaction is quenched, and the solvent is removed.[5]

The residue is dissolved in a suitable organic solvent (e.g., chloroform) and washed with an

aqueous solution of a chelating agent like EDTA to remove metal residues.[5]

The organic layer is dried, and the solvent is evaporated.[5]

The crude product is purified by flash chromatography to yield the desired tert-butyl 4'-
methylbiphenyl-2-carboxylate.[5]

Waste Disposal
Dispose of contents and container to an approved waste disposal plant.[3] It is important to

follow all federal, state, and local environmental regulations for chemical waste disposal.

Role in Synthetic Chemistry
The primary utility of tert-butyl 4'-methylbiphenyl-2-carboxylate is as a synthetic

intermediate. The following diagram illustrates its role as a building block in the creation of

more complex molecules.
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Caption: Role as a synthetic intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b056878?utm_src=pdf-body-img
https://www.benchchem.com/product/b056878?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/24319
https://s3.amazonaws.com/Weblinks/OnlineContent/Attachments/Website/Tour_01/index.html?pano=data:text%2Fxml,%3Ckrpano%20onstart=%22loadpano(%27%2F%5C%2Fp6.pics%2Fp%2F1758629578%27)%3B%22%3E%3C/krpano%3E
https://www.fishersci.com/store/msds?partNumber=AAH5410003&productDescription=TERT-BUTL+4-BRMOMETHL+BIP+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC291880250&countryCode=US&language=en
https://prepchem.com/methyl-4-methylbiphenyl-2-carboxylate/
https://www.benchchem.com/product/b056878#safety-and-handling-of-tert-butyl-4-methylbiphenyl-2-carboxylate
https://www.benchchem.com/product/b056878#safety-and-handling-of-tert-butyl-4-methylbiphenyl-2-carboxylate
https://www.benchchem.com/product/b056878#safety-and-handling-of-tert-butyl-4-methylbiphenyl-2-carboxylate
https://www.benchchem.com/product/b056878#safety-and-handling-of-tert-butyl-4-methylbiphenyl-2-carboxylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056878?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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